Cas no 2201551-82-6 (N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide)
N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide
-
- MDL: MFCD30188163
- Inchi: 1S/C13H15Br2FN2S/c14-9-7-10(15)12(11(16)8-9)17-13(19)18-5-3-1-2-4-6-18/h7-8H,1-6H2,(H,17,19)
- InChI Key: DQOBIIZYQKHANE-UHFFFAOYSA-N
- SMILES: N1(C(NC2=C(F)C=C(Br)C=C2Br)=S)CCCCCC1
N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC300900-1g |
N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide |
2201551-82-6 | 1g |
£340.00 | 2025-02-21 | ||
| abcr | AB497578-1g |
N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide; . |
2201551-82-6 | 1g |
€643.90 | 2025-02-21 |
N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide
Recent Advances in the Study of N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide (CAS: 2201551-82-6)
N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide (CAS: 2201551-82-6) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a dibromo-fluorophenyl moiety and an azepane-carbothioamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activities, positioning it as a candidate for further drug development.
The synthesis of N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide involves a multi-step process that ensures high purity and yield. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural elucidation has been confirmed through techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), which are critical for ensuring its chemical integrity and reproducibility in research settings.
In terms of biological activity, N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide has demonstrated notable efficacy in preclinical studies. Its mechanism of action appears to involve modulation of specific cellular pathways, particularly those related to inflammation and apoptosis. Recent in vitro studies have shown that the compound exhibits potent inhibitory effects on key enzymes and receptors implicated in inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may also possess anticancer properties, although further investigations are required to elucidate its full therapeutic spectrum.
One of the most compelling aspects of this compound is its selectivity and low toxicity profile, as evidenced by recent cytotoxicity assays. These findings are particularly encouraging for its potential application in chronic diseases where long-term treatment is necessary. Researchers have also explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to better understand its behavior in biological systems. These studies are crucial for guiding future clinical trials and optimizing dosing regimens.
Despite these promising results, challenges remain in the development of N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide as a therapeutic agent. Issues such as solubility, stability, and formulation need to be addressed to enhance its bioavailability and efficacy. Recent efforts have focused on derivatization and prodrug strategies to overcome these limitations, with some success in improving its physicochemical properties. Collaborative research between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.
In conclusion, N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide (CAS: 2201551-82-6) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and oncology. Its unique structural features, combined with its favorable biological activity and safety profile, make it a compelling subject for further research. Continued exploration of its mechanism of action, optimization of its pharmacological properties, and rigorous preclinical testing will be critical to realizing its therapeutic potential. This compound exemplifies the innovative approaches being pursued in the search for new and effective treatments for complex diseases.
2201551-82-6 (N-(2,4-Dibromo-6-fluorophenyl)azepane-1-carbothioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)